Cas no 330990-68-6 (8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione)

• Product Name: 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione
• CAS No: 330990-68-6
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.4
• CID: 5435394
• PubChem ID: 823118
• Update Time: 2025-11-02

8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione
• 8-(benzylsulfanyl)-3-methyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• VU0510985-1
• F3164-0713
• 8-(benzylsulfanyl)-3-methyl-7-(prop-2-en-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• AG-690/09162059
• HMS2823K18
• 7-Allyl-8-benzylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione
• 330990-68-6
• DTXSID401320439
• CHEMBL1304875
• Oprea1_589374
• AKOS000718014
• STK833904
• 7-allyl-8-(benzylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• WAY-300062
• 7-allyl-8-(benzylthio)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• Oprea1_053803
• 7-allyl-8-(benzylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione
• SMR000513401
• MLS001205069

• Inchi： 1S/C16H16N4O2S/c1-3-9-20-12-13(19(2)15(22)18-14(12)21)17-16(20)23-10-11-7-5-4-6-8-11/h3-8H,1,9-10H2,2H3,(H,18,21,22)
• InChI Key： JVDFMDMDVXFQIR-UHFFFAOYSA-N
• SMILES： N1(CC=C)C2=C(N(C)C(=O)NC2=O)N=C1SCC1=CC=CC=C1

Computed Properties

• Exact Mass: 328.09939694g/mol
• Monoisotopic Mass: 328.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione

8-Benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione (CAS 330990-68-6): A Comprehensive Overview

8-Benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione (CAS 330990-68-6) is a specialized purine derivative that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound, with its unique molecular structure featuring a benzylsulfanyl group at the 8-position and a prop-2-enyl (allyl) substituent at the 7-position, represents an important scaffold for drug discovery. The presence of these functional groups makes it particularly interesting for studying structure-activity relationships in various biological systems.

Recent trends in pharmaceutical research highlight growing interest in modified purine derivatives like 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione, especially in the context of targeted therapies and enzyme inhibition. Many researchers are investigating how such compounds interact with adenosine receptors and other purine-binding proteins, which aligns with current market demands for more selective therapeutic agents. The compound's CAS 330990-68-6 serves as a crucial identifier in chemical databases and research publications.

The molecular structure of 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione offers several points for chemical modification, making it a versatile intermediate in synthetic chemistry. The benzylsulfanyl group provides potential for hydrophobic interactions in biological systems, while the allyl substituent offers opportunities for further functionalization through click chemistry or other coupling reactions. These characteristics have made this compound particularly valuable in the development of novel pharmaceutical candidates.

In analytical chemistry, 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione (CAS 330990-68-6) is often studied using techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's distinct spectral signatures help researchers verify its purity and structure, which is essential for quality control in pharmaceutical manufacturing. Recent advances in analytical instrumentation have made characterization of such complex molecules more accessible to research laboratories.

The potential biological activities of 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione are currently under investigation in various academic and industrial research programs. Preliminary studies suggest that modifications at the 8-position of purine scaffolds can significantly influence binding affinity to certain biological targets. This has led to increased commercial interest in CAS 330990-68-6 as a building block for drug discovery programs focused on neurological and inflammatory conditions.

From a synthetic chemistry perspective, the preparation of 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione involves multi-step organic transformations that highlight modern synthetic methodologies. Researchers are particularly interested in optimizing the yield and purity of this compound, as evidenced by numerous published procedures in recent chemical literature. The development of more efficient synthetic routes remains an active area of investigation in medicinal chemistry laboratories worldwide.

In the context of intellectual property, 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione (CAS 330990-68-6) has been referenced in several patent applications related to pharmaceutical compositions. The compound's structural features make it a valuable scaffold for generating novel chemical entities with potential therapeutic applications. This has created demand from both academic institutions and pharmaceutical companies seeking to explore its medicinal chemistry potential.

The stability and storage conditions of 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione are important considerations for researchers working with this compound. Proper handling under inert atmosphere and storage at controlled temperatures are generally recommended to maintain its chemical integrity. These practical aspects are frequently discussed in technical bulletins and material safety data sheets provided by chemical suppliers.

Current market analysis indicates steady demand for CAS 330990-68-6 from research institutions and pharmaceutical development companies. The compound's price and availability fluctuate based on raw material costs and synthesis complexity. Several specialty chemical manufacturers have included 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione in their catalogs, offering various quantities to meet different research needs.

Future research directions for 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione may include exploration of its potential in combination therapies or as part of drug delivery systems. The compound's molecular features suggest possible applications in prodrug design or targeted drug delivery approaches. These emerging applications align with current pharmaceutical industry trends toward personalized medicine and precision therapeutics.

In conclusion, 8-benzylsulfanyl-3-methyl-7-prop-2-enylpurine-2,6-dione (CAS 330990-68-6) represents an important chemical entity in modern medicinal chemistry research. Its unique structural characteristics and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its significance in pharmaceutical science is likely to grow, offering exciting opportunities for scientific advancement and therapeutic innovation.